5-Aptgh
Overview
Description
5-Aptgh, also known as this compound, is a useful research compound. Its molecular formula is C31H47NO18 and its molecular weight is 721.7 g/mol. The purity is usually 95%.
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Properties
CAS No. |
130469-09-9 |
|---|---|
Molecular Formula |
C31H47NO18 |
Molecular Weight |
721.7 g/mol |
IUPAC Name |
[(2R,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-[[(2R,3R,4S,5R,6S)-3,4,5-triacetyloxy-6-(5-aminopentoxy)oxan-2-yl]methoxy]oxan-2-yl]methyl acetate |
InChI |
InChI=1S/C31H47NO18/c1-15(33)41-13-22-24(43-16(2)34)27(46-19(5)37)29(48-21(7)39)31(50-22)42-14-23-25(44-17(3)35)26(45-18(4)36)28(47-20(6)38)30(49-23)40-12-10-8-9-11-32/h22-31H,8-14,32H2,1-7H3/t22-,23-,24-,25-,26+,27+,28-,29-,30+,31-/m1/s1 |
InChI Key |
GCVZZDQOXKDSMG-CKQLFCAESA-N |
SMILES |
CC(=O)OCC1C(C(C(C(O1)OCC2C(C(C(C(O2)OCCCCCN)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C |
Isomeric SMILES |
CC(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)OC[C@@H]2[C@H]([C@@H]([C@H]([C@H](O2)OCCCCCN)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C |
Canonical SMILES |
CC(=O)OCC1C(C(C(C(O1)OCC2C(C(C(C(O2)OCCCCCN)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C |
Synonyms |
5-aminopentyl-2,3,4,2',3',4',6'-hepta-O-acetylgentiobioside 5-APTGH |
Origin of Product |
United States |
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